N-(2-chlorophenyl)-2-((6-methyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[(6-methyl-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H14ClN3O3S2/c1-10-6-7-14-13(8-10)19-16(20-25(14,22)23)24-9-15(21)18-12-5-3-2-4-11(12)17/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: YTVGTRVHMLJPRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)S(=O)(=O)N=C(N2)SCC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C16H14ClN3O3S2
• Molecular Weight: 395.9 g/mol

Description

N-(2-chlorophenyl)-2-((6-methyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H14ClN3O3S2 and its molecular weight is 395.88. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorophenyl)-2-((6-methyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorophenyl)-2-((6-methyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Applications

• Antimicrobial Agents : Compounds synthesized from thiadiazole derivatives, similar in structure to N-(2-chlorophenyl)-2-((6-methyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide, have been explored for their antimicrobial properties. Studies have demonstrated moderate activity against bacterial and fungal strains, indicating potential for development as antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).

• Photovoltaic Efficiency Modeling : Research has also investigated the photochemical and thermochemical properties of benzothiazolinone acetamide analogs. These studies have revealed promising applications in dye-sensitized solar cells (DSSCs), highlighting their potential as photosensitizers in photovoltaic cells (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).

• Antitumor Activity : Derivatives of benzothiazole, similar in structure to the compound , have been investigated for their potential antitumor activity. Studies have indicated that some compounds show significant activity against various cancer cell lines, suggesting a potential avenue for cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Structural and Chemical Studies

• Molecular Docking and Binding Interactions : Molecular docking studies have been conducted on similar compounds to understand their binding interactions with biological targets such as Cyclooxygenase 1 (COX1). These studies can provide insights into the drug development process and the potential therapeutic applications of these compounds (Mary et al., 2020).

• Crystallographic Studies : Crystallographic analysis of similar acetamide derivatives has been carried out to understand their molecular structure and intermolecular interactions. These studies are crucial for understanding the compound's properties and potential applications in various fields (Boechat, Bastos, Maciel, Kover, Wardell, & Wardell, 2011).